Einecs 277-541-6

Specification

• CAS No.: 73570-67-9
• Molecular Formula: C14H26Cl2N2O2
• Molecular Weight: 325.3 g/mol
• IUPAC Name: 2-hydroxyethyl-[4-[2-hydroxyethyl(dimethyl)azaniumyl]phenyl]-dimethylazanium;dichloride
• Standard InChI: InChI=1S/C14H26N2O2.2ClH/c1-15(2,9-11-17)13-5-7-14(8-6-13)16(3,4)10-12-18;;/h5-8,17-18H,9-12H2,1-4H3;2*1H/q+2;;/p-2
• Standard InChI Key: CJSMGFYWWBFTCN-UHFFFAOYSA-L
• Canonical SMILES: C[N+](C)(CCO)C1=CC=C(C=C1)[N+](C)(C)CCO.[Cl-].[Cl-]

Introduction

Regulatory Context of EINECS Identifiers

Structure and Significance of EINECS Numbers

The EINECS system catalogs chemicals commercially available in the European Union between 1971 and 1981, assigning unique seven-digit identifiers (e.g., 2XX-XXX-X). These codes facilitate standardized classification under regulations such as REACH (Registration, Evaluation, Authorization, and Restriction of Chemicals). The absence of EINECS 277-541-6 in the SDS suggests either a typographical error in the query or the compound’s exclusion from the formulation analyzed.

Cross-Referencing EINECS and CAS Numbers

For example, 2,2,4,4,6,6,8,8,10,10-decamethylcyclopentasiloxane (CAS 541-02-6) is listed under EINECS 208-764-9 in the SDS. This cyclic siloxane, classified as a very Persistent and very Bioaccumulative (vPvB) substance, illustrates the interplay between CAS and EINECS identifiers in hazard communication. Misalignments between these systems can arise from regional regulatory variations or outdated listings.

Compositional Analysis of Kryolan Ultra Fluid Foundation

Key Ingredients and Their EINECS Classifications

The formulation includes:

• Propylene glycol (EINECS 200-338-0): A humectant with a workplace exposure limit (WEL) of 474 mg/m³ for particulates.

• Kaolin (EINECS 215-286-4): An adsorbent clay with a WEL of 2 mg/m³.

• Glycerides, mixed decanoyl and octanoyl (EINECS 277-452-2): Emollients enhancing texture and spreadability.

Table 1: Select Components and Regulatory Data

Component	CAS Number	EINECS	Concentration	Hazard Classification
Decamethylcyclopentasiloxane	541-02-6	208-764-9	<10%	vPvB
2-Phenoxyethanol	122-99-6	204-589-7	<5%	Eye Dam. 1, H318
Triethanolamine	102-71-6	203-049-8	<3%	Not classified

Toxicological and Ecotoxicological Profiles

2-Phenoxyethanol: Dual-Use Implications

This preservative (EINECS 204-589-7) carries an Eye Damage 1 classification (H318) but remains widely used at concentrations below 1% in cosmetics. Its inclusion underscores the balance between efficacy and regulatory compliance.

Regulatory Compliance and Hazard Mitigation

Workplace Exposure Limits (WELs)

• Propylene glycol: 150 ppm (vapor).

• Kaolin: 2 mg/m³ (respirable dust).
  Engineering controls (e.g., ventilation) and personal protective equipment (PPE) like goggles mitigate risks during bulk handling.

SVHC and REACH Considerations

The Substance of Very High Concern (SVHC) list includes D5 siloxane, requiring manufacturers to monitor usage volumes and explore alternatives.

Environmental Impact and Disposal Protocols

Water Hazard Classification

The formulation is rated Water Hazard Class 1 (slightly hazardous), mandating dilution before disposal to minimize aquatic toxicity.